molecular formula C9H6INO2S B8288706 Methyl 5-iodo-2-isothiocyanatobenzoate

Methyl 5-iodo-2-isothiocyanatobenzoate

Cat. No.: B8288706
M. Wt: 319.12 g/mol
InChI Key: FFRCVPQXIZLYBE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 5-iodo-2-isothiocyanatobenzoate is a useful research compound. Its molecular formula is C9H6INO2S and its molecular weight is 319.12 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H6INO2S

Molecular Weight

319.12 g/mol

IUPAC Name

methyl 5-iodo-2-isothiocyanatobenzoate

InChI

InChI=1S/C9H6INO2S/c1-13-9(12)7-4-6(10)2-3-8(7)11-5-14/h2-4H,1H3

InChI Key

FFRCVPQXIZLYBE-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=C(C=CC(=C1)I)N=C=S

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 20 g (0.064 mol) of methyl 2-amino-5-iodobenzoate hydrochloride was added 720 mL of toluene, 180 mL of water, 49 g (0.593 mol) of sodium bicarbonate, and 13.2 mL (0.181 mol) of thiophosgene. The biphasic mixture was stirred at room temperature overnight, diluted with 400 mL of water, and the phases were separated. The organic phase was washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to deliver 21.43 g of the title compound, which was used without further purification, 1H NMR (300 MHz, CDCl3): δ3.97 (s,3H); 7.02 (d,1H); 7.81 (dd,1H); 8.30 (d,1H). An analytical sample was prepared by treating 0.30 g of the crude material with 5 mL of n-propanol, followed by the dropwise addition of water. The ensuing precipitate was filtered to deliver 259 mgs of purified methyl 5-iodo-2-isothiocyanatobenzoate, m.p. 60-62° C.
Name
methyl 2-amino-5-iodobenzoate hydrochloride
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
720 mL
Type
reactant
Reaction Step One
Quantity
49 g
Type
reactant
Reaction Step One
Quantity
13.2 mL
Type
reactant
Reaction Step One
Name
Quantity
180 mL
Type
solvent
Reaction Step One
[Compound]
Name
crude material
Quantity
0.3 g
Type
reactant
Reaction Step Two
Quantity
5 mL
Type
solvent
Reaction Step Two
Name
Quantity
400 mL
Type
solvent
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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